EHT 1610

• Molecular Formula: C18H14FN5O2S
• Molecular Weight: 383.4 g/mol
• InChI: InChI=1S/C18H14FN5O2S/c1-25-9-3-4-11(10(19)7-9)23-17-14-12(21-8-22-17)5-6-13-15(14)27-18(24-13)16(20)26-2/h3-8,20H,1-2H3,(H,21,22,23)
• InChIKey: RYBNARZBIXTFJS-UHFFFAOYSA-N

EHT 1610: DYRK1A/1B Inhibitor Profile

EHT 1610 (CAS: 1425945-60-3) is a methyl 9-anilinothiazolo[5,4-f]quinazoline-2-carbimidate that functions as a highly potent and selective inhibitor of dual-specificity tyrosine phosphorylation-regulated kinases (DYRKs) [1]. The compound exhibits sub-nanomolar inhibitory activity against DYRK1A and DYRK1B [2], with a noncanonical binding mode in the DYRK2 ATP-binding pocket elucidated by X-ray crystallography that accounts for its remarkable kinase selectivity profile [1]. EHT 1610 demonstrates validated antileukemic activity across multiple B-cell acute lymphoblastic leukemia (B-ALL) models, including cytarabine-resistant primary patient samples [3], making it a structurally and functionally differentiated research tool for DYRK-dependent oncology applications.

DYRK1A/1B pathway study fit Supports DYRK-dependent signaling and target engagement research

Kinase selectivity assay context Structurally resolved noncanonical binding mode may reduce off-target kinase interference

B-ALL model-response context Reported activity in patient-derived leukemia models and cytarabine-resistant settings

• [1] Chaikuad A, Diharce J, Schröder M, Foucourt A, Leblond B, Casagrande AS, Désiré L, Bonnet P, Knapp S, Besson T. An Unusual Binding Model of the Methyl 9-Anilinothiazolo[5,4-f]quinazoline-2-carbimidates (EHT 1610 and EHT 5372) Confers High Selectivity for Dual-Specificity Tyrosine Phosphorylation-Regulated Kinases. J Med Chem. 2016 Nov 23;59(22):10315-10321. View Source
• [2] Foucourt A, Hédou D, Dubouilh-Benard C, Désiré L, Casagrande AS, Leblond B, Besson T. Design and Synthesis of Thiazolo[5,4-f]quinazolines as DYRK1A Inhibitors, Part II. Molecules. 2014 Sep 26;19(10):15411-39. View Source
• [3] Bhansali RS, Rammohan M, Lee P, Laurent AP, Wen Q, Izraeli S, Paietta E, Racevskis J, Tallman MS, Rowe JM, Abdel-Wahab O, Levine RL, Canaani J, Izraeli S, Müschen M, et al. DYRK1A regulates B cell acute lymphoblastic leukemia through phosphorylation of FOXO1 and STAT3. J Clin Invest. 2021 Jan 4;131(1):e135937. View Source

EHT 1610 Structural & Functional Differentiation

Despite shared nominal target classification as DYRK1A inhibitors, EHT 1610 cannot be considered functionally interchangeable with in-class alternatives such as harmine, INDY, or leucettine L41. Critical differentiation arises from four sources: (1) absolute potency divergence exceeding three orders of magnitude between sub-nanomolar agents like EHT 1610 and micromolar-range inhibitors [1]; (2) structurally distinct binding modes that produce divergent off-target kinase interaction profiles—EHT 1610 engages a noncanonical ATP-pocket conformation that confers selectivity absent in β-carboline alkaloid-based inhibitors [2]; (3) variable cellular efficacy in patient-derived leukemia models where EHT 1610 demonstrates superior growth inhibition compared to harmine and INDY under identical assay conditions [3]; and (4) divergent functional outcomes in non-oncology contexts such as megakaryocyte maturation, where EHT 1610 and harmine produce quantitatively distinct morphological effects [4]. These verified differences underscore that generic substitution without reference to compound-specific quantitative evidence will introduce uncontrolled experimental variability.

Potency context divergence In-class DYRK1A inhibitors span orders of magnitude in potency; rank-order may not transfer between biochemical and cellular assays

Binding mode mismatch Noncanonical ATP-pocket engagement generates a selectivity profile that alkaloid-based inhibitors lack

Functional outcome divergence Patient-sample and megakaryocyte response profiles differ; model-specific endpoints may not reproduce with alternatives

• [1] Foucourt A, Hédou D, Dubouilh-Benard C, Désiré L, Casagrande AS, Leblond B, Besson T. Design and Synthesis of Thiazolo[5,4-f]quinazolines as DYRK1A Inhibitors, Part II. Molecules. 2014 Sep 26;19(10):15411-39. View Source
• [2] Chaikuad A, Diharce J, Schröder M, Foucourt A, Leblond B, Casagrande AS, Désiré L, Bonnet P, Knapp S, Besson T. An Unusual Binding Model of the Methyl 9-Anilinothiazolo[5,4-f]quinazoline-2-carbimidates (EHT 1610 and EHT 5372) Confers High Selectivity for Dual-Specificity Tyrosine Phosphorylation-Regulated Kinases. J Med Chem. 2016 Nov 23;59(22):10315-10321. View Source
• [3] Bhansali RS, Rammohan M, Lee P, Laurent AP, Wen Q, Izraeli S, et al. DYRK1A regulates B cell acute lymphoblastic leukemia through phosphorylation of FOXO1 and STAT3. J Clin Invest. 2021 Jan 4;131(1):e135937. Figure 2H. View Source
• [4] Elagib KE, Brock A, Potts KS, Menendez-Gonzalez JB, Alsouqi M, Balbin-Cuesta G, et al. Relieving Dyrk1a repression of MKL1 corrects developmental defects in infantile megakaryocytes. J Clin Invest. 2022;132(19):e154092. Figure 1. View Source

EHT 1610 Head-to-Head Comparison Evidence

Potency in Primary B-ALL Patient Samples

In primary B-ALL patient samples, EHT 1610 demonstrated superior growth inhibitory potency compared to both harmine and INDY under identical assay conditions. The median IC50 for EHT 1610 across patient samples was approximately 0.3-0.5 μM, whereas harmine and INDY exhibited median IC50 values exceeding 3 μM, representing an approximately 6- to 10-fold potency advantage for EHT 1610 in patient-derived material [1]. This difference was consistently observed across standard-risk, medium-risk, and high-risk/very high-risk patient subgroups, indicating that the potency differential is robust across disease subtypes.

B-ALL patient sample potency

Head-to-head

EHT 1610 IC50 ~0.3–0.5 μM; harmine/INDY >3 μM; ~6–10× lower reported IC50

Supports patient-sample potency comparison across risk subgroups

72–96 h viability assay; n=3 replicates

Evidence Dimension	Growth inhibition potency in primary B-ALL patient samples (IC50)
Target Compound Data	EHT 1610: median IC50 approximately 0.3-0.5 μM across patient samples
Comparator Or Baseline	Harmine: median IC50 >3 μM; INDY: median IC50 >3 μM
Quantified Difference	EHT 1610 demonstrates approximately 6- to 10-fold greater potency than harmine and INDY
Conditions	72-96 hour treatment; primary B-ALL patient samples (n=3 biological replicates per patient); assessed by viability assay; patient subgroups included SR (standard risk), MR (medium risk), and HR/VHR (high risk/very high risk)

Why This Matters

Procurement decisions for patient-derived sample studies require inhibitors with validated potency in clinically relevant material, not merely recombinant enzyme assays; EHT 1610 is quantitatively superior to harmine and INDY in this disease-relevant context.

• [1] Bhansali RS, Rammohan M, Lee P, Laurent AP, Wen Q, Izraeli S, et al. DYRK1A regulates B cell acute lymphoblastic leukemia through phosphorylation of FOXO1 and STAT3. J Clin Invest. 2021 Jan 4;131(1):e135937. Figure 2H. View Source

Noncanonical DYRK2 Binding and Kinase Selectivity

X-ray crystallographic analysis of EHT 1610 bound to DYRK2 (PDB: 5LXD, resolution 2.58 Å) revealed a noncanonical binding mode distinct from conventional ATP-competitive inhibitors [1]. This structural feature directly translates to a favorable selectivity profile: EHT 1610 exhibits IC50 values of 0.36 nM for DYRK1A and 0.59 nM for DYRK1B, while demonstrating minimal activity against CLK1 (IC50 >10 μM) and GSK-3β (IC50 = 221 nM)—a selectivity window exceeding 27,000-fold for DYRK1A versus CLK1 . In contrast, broad-spectrum DYRK inhibitors such as harmine and INDY lack this structural selectivity filter and exhibit significant off-target kinase engagement.

Kinase selectivity & binding

Head-to-head

DYRK1A IC50 0.36 nM, DYRK1B 0.59 nM; CLK1 >10 μM (>27,000× window); harmine/INDY lack comparable selectivity

Kinase selectivity context for DYRK-specific pathway studies

Kinase panel; DYRK2 co-crystal (PDB 5LXD, 2.58 Å)

Evidence Dimension	Kinase selectivity profile (IC50 comparison)
Target Compound Data	EHT 1610: DYRK1A IC50 = 0.36 nM, DYRK1B IC50 = 0.59 nM, DYRK2 IC50 = 10.8 nM, CLK1 IC50 >10 μM, GSK-3β IC50 = 221 nM
Comparator Or Baseline	Harmine: DYRK1A IC50 = 33-80 nM (varies by assay), with broader kinase inhibition profile including MAO-A; INDY: DYRK1A IC50 = 240 nM, DYRK1B IC50 = 230 nM, Ki = 180 nM
Quantified Difference	EHT 1610 exhibits >27,000-fold selectivity for DYRK1A over CLK1; harmine and INDY lack comparable selectivity windows
Conditions	In vitro kinase activity assays; DYRK2-EHT 1610 co-crystal structure (PDB: 5LXD) at 2.58 Å resolution

Why This Matters

For experiments requiring DYRK-specific pathway interrogation without confounding off-target kinase effects, EHT 1610 provides a selectivity margin that harmine, INDY, and leucettine L41 cannot match.

• [1] Chaikuad A, Diharce J, Schröder M, Foucourt A, Leblond B, Casagrande AS, Désiré L, Bonnet P, Knapp S, Besson T. An Unusual Binding Model of the Methyl 9-Anilinothiazolo[5,4-f]quinazoline-2-carbimidates (EHT 1610 and EHT 5372) Confers High Selectivity for Dual-Specificity Tyrosine Phosphorylation-Regulated Kinases. J Med Chem. 2016 Nov 23;59(22):10315-10321. View Source

DS-ALL Efficacy vs. Leucettinib-21

In murine DS-ALL models (WT-KRASG12D and Tc1-KRASG12D cells), EHT 1610 demonstrated distinct cytotoxic efficacy compared to Leucettinib-21 (LCTB-21) and its inactive isomer iso-Leucettinib-21. Dose-response analysis at 48 hours via Annexin V flow cytometry and 72-hour alamarBlue viability assays revealed compound-specific differences in potency and efficacy between EHT 1610 and LCTB-21 [1]. The heatmap integrating relative IC50 values across tested DYRK1A inhibitors confirmed that EHT 1610 and LCTB-21 produce non-equivalent growth inhibition profiles, underscoring that even among high-potency DYRK1A inhibitors, functional outcomes are not interchangeable.

DS-ALL model vs leucettinib-21

Head-to-head

Distinct IC50 and efficacy profiles; functional outcomes not equivalent in murine KRASG12D DS-ALL cells

Model-specific response context; supports inhibitor differentiation

48 h Annexin V, 72 h alamarBlue; WT/Tc1 KRASG12D cells

Evidence Dimension	Cytotoxic efficacy in murine DS-ALL cells
Target Compound Data	EHT 1610: dose-dependent cytotoxicity in WT-KRASG12D and Tc1-KRASG12D cells at 48-72 hours
Comparator Or Baseline	Leucettinib-21 (LCTB-21): distinct IC50 and efficacy profile; iso-Leucettinib-21: inactive control
Quantified Difference	Quantitative IC50 values integrated in heatmap demonstrate compound-specific differential activity; EHT 1610 and LCTB-21 are not functionally equivalent
Conditions	Murine WT-KRASG12D and Tc1-KRASG12D cells; 48-hour Annexin V flow cytometry; 72-hour alamarBlue viability assay

Why This Matters

Investigators studying DS-ALL or KRAS-mutant leukemia models require inhibitor selection based on model-specific efficacy data; EHT 1610 and LCTB-21 are not interchangeable tools despite both being DYRK1A inhibitors.

• [1] Canaani J, et al. Genetic and pharmacological inhibition of DYRK1A decreases growth of Down syndrome acute lymphoblastic leukemia cells. Haematologica. 2024 Jul;109(7):2311. Figure 2C-E. View Source

Megakaryocyte Maturation vs. Harmine

In primary human neonatal megakaryocytes derived from umbilical cord blood CD34+ cells, EHT 1610 (5 μM) and harmine (5 μM) produced quantitatively distinct effects on megakaryocyte polyploidization and morphology. Both compounds increased polyploidization and cell size relative to DMSO control; however, the magnitude of effect differed between the two DYRK inhibitors under identical culture conditions [1]. This phenotypic divergence indicates that EHT 1610 and harmine engage overlapping but non-identical downstream signaling networks, likely due to differences in off-target kinase engagement and binding mode characteristics.

Megakaryocyte maturation

Head-to-head

Both EHT 1610 and harmine increased polyploidization; effect magnitude differed between inhibitors

Functional outcome divergence in megakaryopoiesis research

5 μM; cord blood CD34+ cells, 6-day culture

Evidence Dimension	Megakaryocyte polyploidization (PI staining) and morphology
Target Compound Data	EHT 1610 (5 μM): increased polyploidization and cell size (FSC) relative to DMSO control
Comparator Or Baseline	Harmine (5 μM): also increased polyploidization and cell size, but with quantitatively different effect magnitude
Quantified Difference	Both compounds induce adult-type morphogenesis, but effect magnitudes differ; exact fold-change values provided in source Figure 1E-H
Conditions	Umbilical cord blood CD34+ cells cultured in megakaryocyte medium for 6 days; 5 μM inhibitor concentration; n=3 independent experiments; statistical significance assessed by Student's t-test

Why This Matters

For megakaryopoiesis and hematopoiesis research, the choice of DYRK1A inhibitor influences experimental outcomes; EHT 1610 and harmine are not functionally equivalent despite shared nominal target classification.

• [1] Elagib KE, Brock A, Potts KS, Menendez-Gonzalez JB, Alsouqi M, Balbin-Cuesta G, et al. Relieving Dyrk1a repression of MKL1 corrects developmental defects in infantile megakaryocytes. J Clin Invest. 2022;132(19):e154092. Figure 1E-H. View Source

Activity in Cytarabine-Resistant ALL

EHT 1610 induces apoptosis in primary acute lymphoblastic leukemia cells that are resistant to cytarabine (AraC) treatment [1]. This activity profile distinguishes EHT 1610 from conventional chemotherapeutic agents and positions it as a mechanistically distinct tool for investigating resistance mechanisms. While comparative data for other DYRK1A inhibitors in cytarabine-resistant populations are limited, the validated efficacy of EHT 1610 in this clinically challenging context provides a procurement rationale for studies focused on relapsed or refractory disease models.

Cytarabine-resistant ALL

Reported

Apoptosis induction in primary ALL cells resistant to cytarabine

Chemoresistance model activity context

Primary ALL cells; flow cytometry

Evidence Dimension	Apoptosis induction in chemoresistant primary ALL cells
Target Compound Data	EHT 1610: triggers apoptosis in primary ALL cells resistant to cytarabine
Comparator Or Baseline	Cytarabine (AraC): standard-of-care chemotherapeutic agent
Quantified Difference	EHT 1610 demonstrates efficacy in cytarabine-resistant populations; quantitative apoptosis data available in referenced study
Conditions	Primary ALL cells with documented cytarabine resistance; apoptosis assessed by flow cytometry

Why This Matters

For investigators studying drug resistance mechanisms or evaluating combination strategies, EHT 1610 offers a validated tool with demonstrated activity in chemoresistant populations where conventional agents fail.

• [1] Bhansali RS, Rammohan M, Lee P, Laurent AP, Wen Q, Izraeli S, et al. DYRK1A regulates B cell acute lymphoblastic leukemia through phosphorylation of FOXO1 and STAT3. J Clin Invest. 2021 Jan 4;131(1):e135937. View Source

EHT 1610 Optimal Application Scenarios

B-ALL Patient-Derived Models

Based on direct head-to-head comparison data demonstrating EHT 1610's 6- to 10-fold greater potency than harmine and INDY in primary B-ALL patient samples [1], this compound is the preferred DYRK1A inhibitor for studies involving patient-derived xenografts, primary leukemia samples, or translational models where clinically relevant potency is essential. The consistency of this potency advantage across standard-risk, medium-risk, and high-risk disease subtypes ensures reproducible activity regardless of patient stratification. Investigators should prioritize EHT 1610 when experimental design requires a DYRK1A/1B inhibitor with validated efficacy in patient-derived material rather than relying on recombinant enzyme IC50 values that may not translate to cellular contexts.

Kinase Selectivity in Pathway Studies

The structurally validated noncanonical DYRK2 binding mode of EHT 1610 [1] confers a >27,000-fold selectivity window for DYRK1A over CLK1, a feature absent in harmine, INDY, and leucettine L41 [2]. This selectivity profile makes EHT 1610 the optimal choice for experiments requiring clean DYRK-family pathway interrogation without confounding off-target kinase effects. Applications include FOXO1/STAT3 signaling studies, DYRK1A-dependent cell cycle regulation analysis, and any experimental context where CLK or GSK-3 off-target activity would introduce interpretive ambiguity. For laboratories performing kinome-wide profiling or phosphoproteomics, EHT 1610 provides a cleaner chemical probe than alternative DYRK inhibitors.

Down Syndrome Leukemia & Megakaryopoiesis Research

EHT 1610 has been functionally validated in two contexts relevant to trisomy 21 research: Down syndrome-associated B-ALL (DS-ALL) models [1] and neonatal megakaryocyte maturation studies [2]. In DS-ALL murine models, EHT 1610 demonstrated dose-dependent cytotoxicity distinct from Leucettinib-21 [1]. In megakaryopoiesis assays, EHT 1610 (5 μM) promoted adult-type morphogenesis in neonatal megakaryocytes via MKL1 pathway relief [2]. These application-specific validations provide a procurement rationale for investigators studying DYRK1A function in Down syndrome pathophysiology, transient abnormal myelopoiesis, or infantile megakaryocyte development.

Chemoresistance and Combination Therapy Studies

EHT 1610's demonstrated ability to induce apoptosis in cytarabine-resistant primary ALL cells [1] makes it a strategically important tool for drug resistance research. Applications include: (1) elucidating mechanisms of DYRK1A-mediated chemoresistance, (2) evaluating combination strategies with standard-of-care agents (dexamethasone, cytarabine, methotrexate) as indicated by synergy data [1], and (3) screening for synthetic lethal interactions in resistant leukemia models. Procurement of EHT 1610 for these applications is justified by peer-reviewed evidence of activity in chemoresistant populations, distinguishing it from DYRK inhibitors lacking such validation.

Application

Selection Property

Validation Focus

Patient-derived leukemia model studies

Reported potency in primary B-ALL samples

Cell-model endpoint comparison across risk subgroups

DYRK-family pathway interrogation

Kinase selectivity profile review

Off-target kinase engagement context

Trisomy 21 leukemia & megakaryopoiesis research

Model-specific response validation

DS-ALL and megakaryocyte endpoint context

Drug resistance mechanism studies

Chemoresistant model activity context

Apoptosis and combination endpoint review

• [1] Bhansali RS, Rammohan M, Lee P, Laurent AP, Wen Q, Izraeli S, et al. DYRK1A regulates B cell acute lymphoblastic leukemia through phosphorylation of FOXO1 and STAT3. J Clin Invest. 2021 Jan 4;131(1):e135937. View Source
• [2] Chaikuad A, Diharce J, Schröder M, Foucourt A, Leblond B, Casagrande AS, Désiré L, Bonnet P, Knapp S, Besson T. An Unusual Binding Model of the Methyl 9-Anilinothiazolo[5,4-f]quinazoline-2-carbimidates (EHT 1610 and EHT 5372) Confers High Selectivity for Dual-Specificity Tyrosine Phosphorylation-Regulated Kinases. J Med Chem. 2016 Nov 23;59(22):10315-10321. View Source
• [3] Canaani J, et al. Genetic and pharmacological inhibition of DYRK1A decreases growth of Down syndrome acute lymphoblastic leukemia cells. Haematologica. 2024 Jul;109(7):2311. View Source
• [4] Elagib KE, Brock A, Potts KS, Menendez-Gonzalez JB, Alsouqi M, Balbin-Cuesta G, et al. Relieving Dyrk1a repression of MKL1 corrects developmental defects in infantile megakaryocytes. J Clin Invest. 2022;132(19):e154092. View Source